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Compound of Interest

Compound Name: Prolyl Hydroxylase inhibitor 1

Cat. No.: B12425833 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Prolyl

Hydroxylase (PHD) inhibitor 1, a potent, orally active hypoxia-inducible factor (HIF)-prolyl

hydroxylase inhibitor. Adherence to these procedures is essential to ensure personnel safety

and maintain experimental integrity.

Compound Identification and Properties
While several compounds are identified as potent PHD inhibitors, this guide focuses on the

compound commonly referred to as Prolyl Hydroxylase inhibitor 1 (Compound 15i).
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Property Value Source

CAS Number 2205125-60-4 [1]

Molecular Formula C₁₉H₁₈ClN₅O₄ [1]

Molecular Weight 415.83 g/mol [1]

IC₅₀ 62.23 nM (HIF-PHD) [1]

Appearance Solid [2]

Solubility DMSO: 50 mg/mL [3]

Storage

Store powder at -20°C for up

to 3 years. In solvent, store at

-80°C for up to 1 year.

[2]

A similar potent compound, PHD-1-IN-1, has the following properties:

Property Value Source

CAS Number 2009343-14-8 [2]

Molecular Formula C₁₃H₈N₄ [2]

Molecular Weight 220.23 g/mol [2]

IC₅₀ 0.034 µM (PHD-1) [2]

Appearance White Solid [2]

Solubility DMSO: 11 mg/mL [2]

Storage

Store powder at -20°C for up

to 3 years. In solvent, store at

-80°C for up to 1 year.

[2]

Note: Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for Prolyl
Hydroxylase inhibitor 1 (CAS 2205125-60-4), the following handling and safety procedures

are based on best practices for potent chemical compounds and available information for

similar PHD inhibitors.
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Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving this compound to

determine the appropriate level of PPE. The minimum required PPE includes:

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides protection against

incidental contact. Change

gloves immediately if

contaminated.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields. A

face shield should be worn

over safety glasses when there

is a splash hazard.

Protects eyes from splashes

and airborne particles.

Body Protection

A lab coat, long pants, and

closed-toe shoes are the

minimum requirement. For

procedures with a higher risk

of contamination, a disposable

gown or coveralls should be

worn.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for

procedures that generate dust

or aerosols.

Prevents inhalation of the

compound.

Operational Plan: Handling and Experimental
Protocols
General Handling Precautions

Work Area: All work with solid Prolyl Hydroxylase inhibitor 1 should be conducted in a

designated area, such as a certified chemical fume hood, to minimize inhalation exposure.
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Weighing: Weighing of the solid compound should be performed in a ventilated balance

enclosure or a fume hood to control airborne particles.

Solution Preparation: Prepare solutions in a chemical fume hood. When dissolving the

compound, add the solvent to the solid to minimize dust generation.

Avoid Contact: Avoid direct contact with the skin, eyes, and clothing.

Hygiene: Wash hands thoroughly with soap and water after handling the compound, before

breaks, and at the end of the workday.

Experimental Workflow
The following diagram outlines a typical experimental workflow for handling Prolyl
Hydroxylase inhibitor 1.
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Experimental Workflow for Prolyl Hydroxylase Inhibitor 1

Signaling Pathway
Prolyl Hydroxylase inhibitors function by stabilizing Hypoxia-Inducible Factor 1-alpha (HIF-1α),

a key transcription factor in the cellular response to hypoxia.

Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1α, leading to its

degradation. By inhibiting PHDs, these compounds prevent HIF-1α degradation, allowing it to
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accumulate, translocate to the nucleus, and activate the transcription of target genes involved

in processes like erythropoiesis and angiogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-prolyl-hydroxylase-inhibitor-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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